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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(3,5-Dibromophenyl)propan-2-
ol, a halogenated aromatic alcohol of interest in synthetic and medicinal chemistry. This
document delves into its chemical identity, synthesis, physicochemical properties, and potential
applications, offering field-proven insights for its use in a laboratory and drug development
setting.

Chemical Identity and Nomenclature

2-(3,5-Dibromophenyl)propan-2-ol is a tertiary alcohol characterized by a propan-2-ol moiety
attached to a benzene ring substituted with two bromine atoms at the 3 and 5 positions.
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Identifier Value

IUPAC Name 2-(3,5-Dibromophenyl)propan-2-ol
CAS Number 234430-04-7[1]

Molecular Formula CoH10Br20[1]

Molecular Weight 293.98 g/mol [1]

SMILES CC(C)(0O)C1=CC(Br)=CC(Br)=C1[1]

Synthesis of 2-(3,5-Dibromophenyl)propan-2-ol

The most logical and widely applicable method for the synthesis of 2-(3,5-
Dibromophenyl)propan-2-ol is the Grignard reaction. This powerful carbon-carbon bond-
forming reaction allows for the straightforward construction of the tertiary alcohol from a
suitable ketone and an organomagnesium reagent.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule reveals two primary synthetic routes originating
from commercially available starting materials.
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Caption: Retrosynthetic analysis of 2-(3,5-Dibromophenyl)propan-2-ol.

The most direct approach involves the reaction of 3',5'-dibromoacetophenone with
methylmagnesium bromide. 3',5'-Dibromoacetophenone is a known compound that can be
used as a starting material in various organic syntheses[?2].
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Experimental Protocol: Grighard Synthesis

This protocol details the synthesis of 2-(3,5-Dibromophenyl)propan-2-ol from 3',5'-
dibromoacetophenone and methylmagnesium bromide.

Materials:

o 3'5-Dibromoacetophenone

o Methylmagnesium bromide (3.0 M solution in diethyl ether)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)
e Magnetic stirrer and heating mantle

Procedure:

» Reaction Setup: A dry 250 mL three-necked round-bottom flask equipped with a magnetic stir
bar, a reflux condenser with a drying tube, and a dropping funnel is assembled. The
apparatus is flame-dried under a stream of inert gas (e.g., nitrogen or argon) to ensure
anhydrous conditions.

o Reactant Addition: 3',5'-Dibromoacetophenone (1.0 eq) is dissolved in anhydrous diethyl
ether (50 mL) and placed in the flask. The solution is cooled to 0 °C using an ice bath.

o Grignard Reagent Addition: Methylmagnesium bromide solution (1.1 eq) is added dropwise
from the dropping funnel to the stirred solution of the ketone over 30 minutes. The reaction is
exothermic, and the addition rate should be controlled to maintain a gentle reflux.

e Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for an additional 1-2 hours. The progress of the reaction can
be monitored by Thin-Layer Chromatography (TLC).

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b8263927/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-dibromophenyl-propan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated
agueous ammonium chloride solution at 0 °C.

» Extraction and Workup: The resulting mixture is transferred to a separatory funnel. The
organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).
The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to afford 2-(3,5-Dibromophenyl)propan-2-ol as a solid.
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Caption: Workflow for the Grignard synthesis of 2-(3,5-Dibromophenyl)propan-2-ol.
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Physicochemical and Spectroscopic Data

The following table summarizes the known and predicted physicochemical properties of 2-(3,5-
Dibromophenyl)propan-2-ol.

Property Value Source
Molecular Weight 293.98 g/mol ChemScene[1]
Appearance Solid (predicted)

Topological Polar Surface Area

(TPSA) 20.23 A2 ChemScene[1]
LogP (predicted) 3.439 ChemScene([1]
Hydrogen Bond Donors 1 ChemScenel[1]
Hydrogen Bond Acceptors 1 ChemScene[1]
Rotatable Bonds 1 ChemScene[1]

Spectroscopic Characterization (Predicted)

While experimental spectra for 2-(3,5-Dibromophenyl)propan-2-ol are not readily available in
public databases, the expected spectroscopic features can be predicted based on its structure
and data from analogous compounds.

e 1H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show a singlet
for the two equivalent methyl groups, a singlet for the hydroxyl proton (which may be broad
and its chemical shift concentration-dependent), and signals in the aromatic region
corresponding to the protons on the dibrominated phenyl ring. The aromatic protons at the 2,
6, and 4 positions will likely appear as a triplet and a doublet, respectively, due to spin-spin
coupling.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display distinct
signals for the quaternary carbon of the propan-2-ol group, the methyl carbons, and the
carbons of the aromatic ring. The carbon atoms attached to bromine will be significantly
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shifted downfield. Due to the symmetry of the phenyl ring, four signals are expected for the
aromatic carbons.

» IR (Infrared) Spectroscopy: Key characteristic absorptions are expected for the O-H stretch
of the alcohol (a broad band around 3200-3600 cm~1), C-H stretches of the alkyl and
aromatic groups (around 2850-3100 cm~1), and C-O stretching of the tertiary alcohol (around
1150-1200 cm™~1). Aromatic C=C stretching vibrations will appear in the 1450-1600 cm~1
region.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*). A
prominent fragmentation pattern would be the loss of a methyl group (M-15) to form a stable
benzylic carbocation. The isotopic pattern of two bromine atoms will be a characteristic
feature of the molecular ion and bromine-containing fragments.

Applications in Drug Development

While specific marketed pharmaceuticals directly synthesized from 2-(3,5-
Dibromophenyl)propan-2-ol are not prominently documented, its structural motifs are of
significant interest in medicinal chemistry. Halogenated phenyl groups and tertiary alcohol
moieties are present in numerous biologically active molecules.

Role as a Synthetic Intermediate

The primary utility of 2-(3,5-Dibromophenyl)propan-2-ol in drug development lies in its role as
a versatile synthetic intermediate. The hydroxyl group can be further functionalized or
eliminated to introduce a double bond, while the bromine atoms provide handles for cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira) to build more complex molecular
architectures. These reactions are fundamental in the synthesis of novel drug candidates. For
example, 3',5'-dibromoacetophenone, a precursor to the title compound, is utilized in the
synthesis of compounds with potential anti-cancer activity[2].

Potential Pharmacological Significance

The dibromophenyl moiety can influence the pharmacokinetic and pharmacodynamic
properties of a molecule. The lipophilicity imparted by the bromine atoms can enhance
membrane permeability. Furthermore, halogen bonding is an increasingly recognized non-
covalent interaction that can play a crucial role in ligand-receptor binding.
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Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 2-(3,5-Dibromophenyl)propan-2-ol is not
widely available. Therefore, it should be handled with the care afforded to a novel chemical
substance. The safety information for structurally related compounds, such as 2-(3-
bromophenyl)propan-2-ol, provides a useful, albeit preliminary, guide.

General Hazards (based on related compounds):

» Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.
Recommended Precautions:

e Engineering Controls: Work in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, safety glasses with side shields, and chemical-resistant gloves.

+ Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
ChemScene recommends storage at 2-8°C[1].

Conclusion

2-(3,5-Dibromophenyl)propan-2-ol is a readily accessible tertiary alcohol with significant
potential as a building block in organic synthesis and drug discovery. Its synthesis via the
Grignard reaction is straightforward, and its functional groups offer multiple avenues for further
chemical modification. While its direct biological activity is not yet extensively documented, its
value as a synthetic intermediate for the construction of more complex and potentially
pharmacologically active molecules is clear. As with all novel chemical entities, appropriate
safety precautions should be taken during its handling and use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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